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Compound of Interest

Compound Name: KCA-1490

Cat. No.: B1673371 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper handling and disposal of chemical reagents are paramount to ensuring a safe and

compliant work environment. This guide provides detailed procedures for the disposal of KCA-
1490, a substance identified as Potassium Permanganate (KMnO₄) under UN number 1490.

While "KCA-1490" may be a product-specific identifier, the regulated substance for transport

and disposal is Potassium Permanganate.

I. Essential Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to adhere to strict safety protocols to

mitigate risks. Potassium Permanganate is a strong oxidizing agent and can cause skin, eye,

and respiratory irritation.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling Potassium Permanganate. This includes:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Protective gloves.[2]

Skin and Body Protection: Long-sleeved clothing and a lab coat.[2]

Respiratory Protection: Use in a well-ventilated area. If exposure limits are exceeded or

irritation occurs, a NIOSH/MSHA approved respirator is necessary.[1]
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Handling and Storage:

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.

Store in a cool, dry, well-ventilated area away from incompatible materials such as

combustible substances, reducing agents, organic materials, metals, and acids.

Keep containers tightly closed and protect from physical damage and moisture.

II. Chemical and Physical Properties
Understanding the properties of Potassium Permanganate is essential for its safe handling and

disposal.

Property Value

UN Number 1490

Proper Shipping Name POTASSIUM PERMANGANATE

Hazard Class 5.1 (Oxidizing Agent)

Packing Group II

Appearance Dark brown/purple solid powder

Odor Odorless

Melting Point 240 °C / 464 °F (decomposes)

Solubility Soluble in water

Incompatible Materials
Strong reducing agents and bases, combustible

materials, organic materials, metals, and acids

Data compiled from multiple sources.

III. Spill and Emergency Procedures
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In the event of a spill or accidental release, immediate and appropriate action is required.

Spill Cleanup:

Ventilate the area.

Contain the spill: Use inert absorbent material to contain and solidify the spill.

Collection: Carefully collect the material and place it in a suitable, closed container for

disposal.

Decontamination: Clean the residual material by washing the area with a 2-5% solution of

soda ash.

Avoid: Do not allow the substance to enter drains or waterways.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and flush skin with running water. If irritation

occurs, seek medical advice.

Ingestion: Do NOT induce vomiting. Drink plenty of water and seek immediate medical

attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

IV. Proper Disposal Procedures
Waste Potassium Permanganate is classified as hazardous waste and must be disposed of in

accordance with local, state, and federal regulations.

Disposal Workflow:
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Preparation

Waste Treatment (for small quantities)

Final Disposal

Ensure proper PPE is worn
(Goggles, Gloves, Lab Coat)

Work in a well-ventilated area
(e.g., chemical fume hood)

Prepare a reducing agent solution
(e.g., sodium bisulfite or ferrous sulfate)

Slowly add Potassium Permanganate waste
to the reducing solution with stirring

Neutralize the solution to a pH of ~7
with a suitable acid or base

Collect the neutralized solution
in a labeled hazardous waste container

Arrange for pickup by a licensed
hazardous waste disposal service Do NOT pour down the drain

Click to download full resolution via product page

Disposal Workflow for Potassium Permanganate Waste.

Step-by-Step Disposal Protocol:
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Segregation and Labeling: Unused Potassium Permanganate and waste containing it should

be collected in a designated, properly labeled, and sealed container.

Waste Treatment (for dilute solutions): For small quantities of dilute solutions, chemical

treatment to reduce the permanganate is a preferred method.

Reduction: The purple color of the permanganate ion can be discharged by adding a

reducing agent such as sodium bisulfite, sodium thiosulfate, or ferrous sulfate. This should

be done in a fume hood with constant stirring.

Neutralization: After reduction, the solution should be neutralized to a pH of approximately

7.

Containerization: The treated, neutralized solution should be placed in a clearly labeled

hazardous waste container.

Professional Disposal: All waste, whether treated or in its original solid form, must be

disposed of through a licensed hazardous waste disposal company. Do not dispose of

Potassium Permanganate in the regular trash or pour it down the sewer.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of KCA-1490 (Potassium Permanganate), fostering a

culture of safety and compliance within the research and development community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Disposal of KCA-1490: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673371#kca-1490-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com
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